Cas no 1335052-46-4 (5-Bromo-3-chloro-2-nitropyridine)

• Product Name: 5-Bromo-3-chloro-2-nitropyridine
• CAS No: 1335052-46-4
• MF: C₅H₂BrClN₂O₂
• MW: 237.438579082489
• CID: 4900230
• Update Time: 2025-10-29

5-Bromo-3-chloro-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-chloro-2-nitropyridine

• Inchi： 1S/C5H2BrClN2O2/c6-3-1-4(7)5(8-2-3)9(10)11/h1-2H
• InChI Key： YUIHWGKVSBJYCR-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)Cl)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 163
• XLogP3: 2.3
• Topological Polar Surface Area: 58.7

Additional information on 5-Bromo-3-chloro-2-nitropyridine

Properties and Applications of 5-Bromo-3-chloro-2-nitropyridine (CAS No. 1335052-46-4)

5-Bromo-3-chloro-2-nitropyridine, with the CAS number 1335052-46-4, is a versatile heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the nitropyridine family, characterized by the presence of a nitro group and halogen substituents, which contribute to its unique reactivity and potential applications in drug discovery and material science.

The structural motif of 5-Bromo-3-chloro-2-nitropyridine consists of a pyridine ring substituted with a bromine atom at the 5-position, a chlorine atom at the 3-position, and a nitro group at the 2-position. This specific arrangement of substituents imparts distinct electronic and steric properties to the molecule, making it a valuable intermediate in organic synthesis. The halogen atoms, in particular, enhance its utility as a building block for more complex structures, facilitating cross-coupling reactions such as Suzuki-Miyaura, Buchwald-Hartwig, and Heck couplings.

In recent years, 5-Bromo-3-chloro-2-nitropyridine has been widely explored in the development of novel pharmaceuticals. Its nitro group can be reduced to an amine, providing a pathway to synthesize pyridine derivatives with potential bioactivity. For instance, researchers have utilized this compound to develop kinase inhibitors, which are crucial in targeting various diseases, including cancer. The bromo and chloro substituents allow for further functionalization via palladium-catalyzed reactions, enabling the construction of diverse molecular frameworks.

One notable application of 5-Bromo-3-chloro-2-nitropyridine is in the synthesis of antiviral agents. The pyridine core is a common scaffold in many antiviral drugs due to its ability to interact with biological targets effectively. By incorporating halogen atoms and a nitro group, chemists can fine-tune the properties of these derivatives to enhance their binding affinity and selectivity. Recent studies have demonstrated that derivatives of 5-Bromo-3-chloro-2-nitropyridine exhibit promising activity against RNA viruses, highlighting its potential as a lead compound in antiviral drug development.

Another area where 5-Bromo-3-chloro-2-nitropyridine has shown promise is in the field of agrochemicals. Pyridine-based compounds are frequently used as intermediates in the synthesis of herbicides and pesticides due to their stability and reactivity. Researchers have modified 5-Bromo-3-chloro-2-nitropyridine to create novel agrochemicals that exhibit improved efficacy against pests while maintaining environmental safety. The halogen substituents play a critical role in these modifications by enabling selective functionalization that enhances the biological activity of the final products.

The chemical reactivity of 5-Bromo-3-chloro-2-nitropyridine also makes it an attractive candidate for material science applications. For example, it can be used to synthesize organic semiconductors and light-emitting diodes (OLEDs). The presence of electron-withdrawing groups like the nitro group influences the electronic properties of the resulting materials, making them suitable for optoelectronic devices. Additionally, the halogen atoms can participate in metal coordination interactions, leading to the development of new functional materials with tailored properties.

In conclusion, 5-Bromo-3-chloro-2-nitropyridine (CAS No. 1335052-46-4) is a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and material science. Its unique structural features enable diverse chemical transformations and functionalizations, making it an indispensable tool for synthetic chemists. As research continues to uncover new applications for this compound, its importance in advancing chemical biology and related fields is likely to grow even further.